Cas no 233666-03-0 (Hexadecanoic acid,3-hexen-1-yl ester)
233666-03-0 structure
Product Name:Hexadecanoic acid,3-hexen-1-yl ester
CAS No:233666-03-0
MF:C22H42O2
MW:338.567687511444
CID:245358
PubChem ID:53936829
Update Time:2025-04-19
Hexadecanoic acid,3-hexen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid,3-hexen-1-yl ester
- Hexadecanoicacid, 3-hexenyl ester (9CI)
- HEX-3-ENYLHEXADECANOATE
- NS00122379
- CID 53936829
- DTXSID901020070
- 233666-03-0
-
- Inchi: 1S/C22H42O2/c1-3-5-7-9-10-11-12-13-14-15-16-17-18-20-22(23)24-21-19-8-6-4-2/h6,8H,3-5,7,9-21H2,1-2H3
- InChI Key: IUZMHZICJDXCSE-UHFFFAOYSA-N
- SMILES: O(CCC=CCC)C(CCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 338.318
- Monoisotopic Mass: 338.318
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 19
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 9.2
- Topological Polar Surface Area: 26.3Ų
Hexadecanoic acid,3-hexen-1-yl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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